Cas no 24869-41-8 (Pregn-4-ene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11,17-dihydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11,17-dihydroxy-, (11b)- (9CI)
• CAS No: 24869-41-8
• MF: C₂₆H₃₈O₆
• MW: 446.576328754425
• CID: 266180
• PubChem ID: 21116701
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11,17-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11,17-dihydroxy-, (11b)- (9CI)
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-pivalate
• Cortisol,21-pivalate (6CI,7CI,8CI)
• EINECS 246-508-8
• Pivalic acid,21-ester with cortisol (8CI)
• NS00027758
• 24869-41-8
• DTXSID90179577
• SCHEMBL11092225

• Inchi： 1S/C26H38O6/c1-23(2,3)22(30)32-14-20(29)26(31)11-9-18-17-7-6-15-12-16(27)8-10-24(15,4)21(17)19(28)13-25(18,26)5/h12,17-19,21,28,31H,6-11,13-14H2,1-5H3/t17-,18-,19-,21+,24-,25-,26-/m0/s1
• InChI Key： AQJJGJDBTXHKCP-XDANTLIUSA-N
• SMILES： O[C@]1(C(COC(C(C)(C)C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 446.26700
• Monoisotopic Mass: 446.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.90000
• LogP: 3.37860